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Compound of Interest

Methyl 1,2,3,4-
Compound Name:

Tetrahydroquinoline-6-carboxylate

Cat. No.: B062637

CAS Number: 177478-49-8

This technical guide provides a comprehensive overview of Methyl 1,2,3,4-
tetrahydroquinoline-6-carboxylate, a heterocyclic compound of interest to researchers,
scientists, and drug development professionals. This document outlines its chemical properties,
synthesis, and potential biological activities, with a focus on experimental data and
methodologies.

Chemical and Physical Properties

Methyl 1,2,3,4-tetrahydroquinoline-6-carboxylate, also known as 1,2,3,4-
Tetrahydroquinoline-6-carboxylic acid methyl ester, is a solid powder at room temperature. Its
fundamental properties are summarized in the table below for quick reference.
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Property Value Reference
CAS Number 177478-49-8 [1]12]
Molecular Formula C11H13NO2 [1][2]
Molecular Weight 191.23 g/mol [11[2]
Appearance Powder

Melting Point 73-76 °C

Purity Typically 297% [2]

InChi Key PPSPOJUGGLXCIV- 2]

UHFFFAOYSA-N

SMILES COC(=0)clccc2NCCCc2cl [2]

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of Methyl 1,2,3,4-
tetrahydroquinoline-6-carboxylate is not readily available in the reviewed literature, general
synthetic strategies for the tetrahydroquinoline scaffold are well-established. These methods
often involve domino reactions, which allow for the efficient construction of the heterocyclic
core from simple starting materials.[3] One common approach is the reduction of the
corresponding quinoline derivative.

A plausible synthetic route, based on general chemical principles, is the esterification of
1,2,3,4-tetrahydroquinoline-6-carboxylic acid. This would involve reacting the carboxylic acid
with methanol in the presence of an acid catalyst.

Hypothetical Synthesis Workflow:
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Caption: Hypothetical synthesis workflow for Methyl 1,2,3,4-tetrahydroquinoline-6-
carboxylate.

Characterization of the final product would typically involve techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy and High-Performance Liquid Chromatography

(HPLC) to confirm the structure and assess purity. While a full experimental dataset for the title

compound is not available, *H NMR spectra for the related compound, 1-methyl-1,2,3,4-

tetrahydroquinoline-6-carboxylic acid and its methyl ester, have been reported and could serve

as a reference for spectral interpretation.
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Potential Biological Activities and Therapeutic
Applications

The tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry, with
derivatives exhibiting a wide range of biological activities.[3] Research into this class of
compounds has revealed potential applications in oncology and neurodegenerative diseases.

Anticancer Potential

Several studies have highlighted the anticancer properties of tetrahydroquinoline derivatives.[4]
[5] For instance, 1-sulfonylated 1,2,3,4-tetrahydroquinoline-6-carboxylic acids have been
identified as inhibitors of MCL-1, an anti-apoptotic protein overexpressed in many cancers.[6]
[7] Inhibition of MCL-1 can restore the natural process of programmed cell death (apoptosis) in
cancer cells. The general mechanism involves the binding of the inhibitor to the BH3-binding
groove of MCL-1, preventing it from sequestering pro-apoptotic proteins.

Potential Anti-Cancer Signaling Pathway Involvement:

Mitochondrial Apoptosis Pathway

Tetrahydroquinoline Inhibits Inhibits Pro-apoptotic Proteins .
Derivative (e.g., Bak, Bax) Apoptosis

Click to download full resolution via product page

Caption: General mechanism of MCL-1 inhibition by tetrahydroquinoline derivatives.

Neuroprotective Effects

Derivatives of the closely related 1,2,3,4-tetrahydroisoquinoline have been investigated for their
neuroprotective properties.[8] The proposed mechanisms of action include the inhibition of
monoamine oxidase (MAO), scavenging of free radicals, and antagonism of the glutamatergic
system.[8] These activities suggest a potential therapeutic role in neurodegenerative conditions
like Parkinson's disease.
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Disclaimer: The biological activities described above are based on studies of related
compounds. Specific in vitro or in vivo studies on Methyl 1,2,3,4-tetrahydroquinoline-6-
carboxylate have not been identified in the reviewed literature. Further research is required to
determine the specific biological profile of this compound.

Conclusion

Methyl 1,2,3,4-tetrahydroquinoline-6-carboxylate is a chemical compound with potential for
further investigation, particularly in the fields of medicinal chemistry and drug discovery. Its
structural similarity to compounds with known anticancer and neuroprotective activities makes it
a target of interest for synthesis and biological screening. This guide provides a foundational
understanding of its properties and potential, based on the currently available information.
Detailed experimental protocols for its synthesis and comprehensive biological evaluations are
necessary to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Methyl 1,2,3,4-tetrahydroquinoline-6-
carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b062637#cas-number-for-methyl-1-2-3-4-
tetrahydroquinoline-6-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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